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N-(2-

Hydroxyethyl)ethylenediamine

Cat. No.: B041792 Get Quote

Safe Disposal of N-(2-
Hydroxyethyl)ethylenediamine
Proper management and disposal of N-(2-Hydroxyethyl)ethylenediamine, also known as

Aminoethylethanolamine (AEEA), are critical for ensuring laboratory safety and environmental

protection. Due to its hazardous properties, this chemical cannot be treated as common waste.

The following guide provides detailed, step-by-step procedures for its safe handling and

disposal, tailored for research and drug development professionals.

Immediate Safety Hazards
N-(2-Hydroxyethyl)ethylenediamine is classified with multiple hazards that necessitate

careful handling at all times. All personnel must be aware of these risks before beginning any

procedure involving this substance.

Corrosivity: Causes severe skin burns and serious eye damage.[1][2] Almost any contact

with the eyes can cause irreparable damage.[3]

Reproductive Toxicity: May damage the unborn child and is suspected of damaging fertility.

[1][4]

Skin Sensitization: May cause an allergic skin reaction.[1][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b041792?utm_src=pdf-interest
https://www.benchchem.com/product/b041792?utm_src=pdf-body
https://www.benchchem.com/product/b041792?utm_src=pdf-body
https://www.cpachem.com/msds?num=SB49104&dnl=sd_-_N-%282-Hydroxyethyl%29ethylenediamine_%5BCAS_111-41-1%5D_%28SB49104%29_%28EU%29.pdf
https://www.chemicalbook.com/msds/n-n-bis-2-hydroxyethyl-ethylenediamine_2.pdf
https://www.chempak.net/msds/AMINOETHYLETHANOLAMINE%20(AEEA).PDF
https://www.cpachem.com/msds?num=SB49104&dnl=sd_-_N-%282-Hydroxyethyl%29ethylenediamine_%5BCAS_111-41-1%5D_%28SB49104%29_%28EU%29.pdf
https://ark-chem.co.jp/download/2833/MSDS%20AEEA-XINGXIN%20NEW%20MATERIALS%281%29.pdf
https://www.cpachem.com/msds?num=SB49104&dnl=sd_-_N-%282-Hydroxyethyl%29ethylenediamine_%5BCAS_111-41-1%5D_%28SB49104%29_%28EU%29.pdf
https://ark-chem.co.jp/download/2833/MSDS%20AEEA-XINGXIN%20NEW%20MATERIALS%281%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Irritation: May cause respiratory irritation if inhaled.[4][5]

Required Personal Protective Equipment (PPE)
Before handling or preparing AEEA for disposal, ensure the following PPE is worn to prevent

exposure:

Eye/Face Protection: Chemical safety glasses with side-shields or a face shield are

mandatory.[6]

Hand Protection: Use chemically resistant gloves, such as butyl rubber or ethyl vinyl alcohol

laminate ("EVAL").[3] Gloves must be inspected before use and disposed of properly after

handling.[6]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin contact.[7] An

emergency eyewash station and safety shower must be immediately accessible.[3][8]

Respiratory Protection: If there is a risk of inhaling vapors, mists, or aerosols, use a

NIOSH/MSHA approved respirator.[6]

Step-by-Step Disposal Procedure
Disposal must always comply with federal, state, and local regulations.[3][9] This substance

should never be disposed of down the drain or in general waste.[3][8][9]

Step 1: Waste Characterization and Collection

Designate N-(2-Hydroxyethyl)ethylenediamine and any materials contaminated with it as

hazardous waste.

Collect waste AEEA in a dedicated, properly sealed, and compatible container. Stainless

steel is a recommended material for long-term storage; do not use copper, brass, or bronze

containers as they are susceptible to corrosion by amines.[3][9]

Step 2: Container Labeling

Clearly label the waste container with "Hazardous Waste," the full chemical name "N-(2-
Hydroxyethyl)ethylenediamine," and list all associated hazards (e.g., "Corrosive,"
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"Reproductive Toxin").

Step 3: On-Site Storage

Store the sealed waste container in a designated, well-ventilated, and secured area, away

from incompatible materials.[4][7]

The storage area should be cool and dry.[6][7] The container must be kept tightly closed.[4]

[7]

Step 4: Final Disposal

Arrange for the collection and disposal of the waste through a licensed professional waste

disposal service or hazardous waste contractor.[6]

The preferred disposal method is through a permitted chemical incinerator equipped with an

afterburner and scrubber.[3][6]

Spill Management Protocol
In the event of a spill, evacuate non-essential personnel and ensure adequate ventilation.

Small Spills: Cover and absorb the spill with a non-combustible, inorganic absorbent material

such as sand, diatomite, or universal binders.[3][5][9] Do not use organic or cellulosic

materials like sawdust, as they can react.[9] Scoop the material into a suitable, closed

container for disposal.[6]

Large Spills: Contain the spill to prevent it from entering drains or waterways.[3][9] Recover

the material if possible. The remaining liquid should be absorbed as described for small

spills. All cleanup materials must be treated as hazardous waste.[3]

Hazard and Ecotoxicity Data Summary
The following data informs the stringent disposal requirements for N-(2-
Hydroxyethyl)ethylenediamine, particularly its classification as harmful to aquatic life.[4][8]
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Parameter Value Species Notes

Acute Fish Toxicity

(LC50)
520 - 728 mg/L (96 h) Fathead Minnow

Material is slightly

toxic to aquatic

organisms on an

acute basis.[3]

Acute Invertebrate

Toxicity (EC50)
65 mg/L (48 h)

Water Flea (Daphnia

magna)
Immobilization.[3]

Aquatic Plant Toxicity

(EC50)
210 mg/L (72 h)

Alga (Scenedesmus

sp.)

Biomass growth

inhibition.[3]

Biodegradability Readily biodegradable -

Despite being

biodegradable, its

acute toxicity prevents

release into

waterways.[8]

Flash Point 144 °C / 291.2 °F -

Relevant for

incineration

procedures.[10]

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of N-(2-
Hydroxyethyl)ethylenediamine.
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Identify AEEA Waste
(Unused chemical, contaminated labware,

spill cleanup material)

Wear Required PPE
(Gloves, Goggles, Lab Coat)

Is there a spill?

Collect Waste in a
Compatible, Labeled Container

Store Sealed Container
in Designated Hazardous Waste Area

No
Small Spill:

Absorb with INERT material (sand).
Collect for disposal.

Yes (Small)

Large Spill:
Contain spill. Prevent entry to drains.

Recover and absorb.

Yes (Large)

Contact Licensed
Hazardous Waste Contractor

PROHIBITED:
- Do NOT pour down drain

- Do NOT mix with regular trash

Waste Removed for
Proper Disposal (Incineration)

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of AEEA waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cpachem.com [cpachem.com]

2. chemicalbook.com [chemicalbook.com]

3. chempak.net [chempak.net]

4. ark-chem.co.jp [ark-chem.co.jp]

5. file.medchemexpress.com [file.medchemexpress.com]

6. capotchem.cn [capotchem.cn]

7. fishersci.com [fishersci.com]

8. saas-tw-fs.usequantum.com [saas-tw-fs.usequantum.com]

9. monsonco.com [monsonco.com]

10. N-(2-Hydroxyethyl)ethylenediamine 99 111-41-1 [sigmaaldrich.com]

To cite this document: BenchChem. [N-(2-Hydroxyethyl)ethylenediamine proper disposal
procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041792#n-2-hydroxyethyl-ethylenediamine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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